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Technical Support Center: Hemophan Dialysis
Circuits
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for resolving blood leaks in Hemophan dialysis circuits during experimental

procedures.

Troubleshooting Guide: Blood Leaks
Blood leaks in a dialysis circuit can compromise experimental results and lead to sample loss.

This guide provides a systematic approach to identifying and resolving these issues.

Issue: The dialysis system is alarming for a blood leak.

Initial Steps:

Stop the Experiment: Immediately pause the blood and dialysate pumps to prevent further

sample loss and potential contamination.[1]

Clamp Lines: Clamp the bloodlines to and from the dialyzer.[1]

Visual Inspection: Carefully inspect the dialysate outflow tubing for any pink or red

discoloration, which would indicate a significant leak.[1]
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Scenario 1: Visible Blood in Dialysate
If blood is visible in the dialysate, a major leak has occurred.

Cause:

Membrane Rupture: The semipermeable membrane within the dialyzer has been

compromised. This can be due to manufacturing defects, dropping the dialyzer, or excessive

transmembrane pressure.[2][3]

Seal Failure: The potting material that seals the hollow fibers at the ends of the dialyzer may

have failed.[2]

Immediate Actions:

Do Not Return Sample: Do not attempt to return the blood/sample to the source container, as

it may be contaminated with non-sterile dialysate.[1][2]

Isolate and Discard: Disconnect the entire dialysis circuit, including the dialyzer and tubing,

and discard it as biohazardous waste.[1]

Investigate Cause: Before starting a new experiment, review the experimental parameters,

especially the transmembrane pressure, to ensure they are within the manufacturer's

specifications. Inspect new dialyzers for any visible defects before use.

Scenario 2: No Visible Blood in Dialysate
If the alarm has sounded but there is no visible blood in the dialysate, it could be a minor leak

or a false alarm.[1]

Troubleshooting Steps:

Confirm the Leak: Use a reagent strip (e.g., Labstix®) to test the dialysate from the outflow

port for the presence of hemoglobin. A positive result confirms a minor blood leak.[1][3]

If positive, treat it as a confirmed leak. Discard the circuit and dialyzer.[1]

If negative, proceed to troubleshoot for a false alarm.
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Troubleshoot False Alarms:

Air Bubbles: Check the dialysate lines for air bubbles, which can trigger the optical sensor.

[1][2] If bubbles are present, try inverting the dialyzer to help clear them.[1]

Dirty Sensor: The optical blood leak detector may be dirty or have grease deposits.[2][4]

Consult the equipment manual for instructions on how to safely clean the sensor.[3]

Sample Composition: Certain substances in the sample, such as free hemoglobin from

hemolysis or specific drugs, can trigger the optical detector.[5][6]

Below is a logical workflow for troubleshooting a blood leak alarm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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